Cas no 1849427-25-3 (D-Serine, O-(2-methoxyethyl)-)
D-Serine, O-(2-methoxyethyl)- Chemical and Physical Properties
Names and Identifiers
-
- D-Serine, O-(2-methoxyethyl)-
- 1849427-25-3
- EN300-1300267
- (2R)-2-amino-3-(2-methoxyethoxy)propanoic acid
-
- Inchi: 1S/C6H13NO4/c1-10-2-3-11-4-5(7)6(8)9/h5H,2-4,7H2,1H3,(H,8,9)/t5-/m1/s1
- InChI Key: ZOMRDSPJEFYHEH-RXMQYKEDSA-N
- SMILES: O(CCOC)C[C@H](C(=O)O)N
Computed Properties
- Exact Mass: 163.08445790g/mol
- Monoisotopic Mass: 163.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.7
- Topological Polar Surface Area: 81.8Ų
D-Serine, O-(2-methoxyethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1300267-1.0g |
(2R)-2-amino-3-(2-methoxyethoxy)propanoic acid |
1849427-25-3 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1300267-50mg |
(2R)-2-amino-3-(2-methoxyethoxy)propanoic acid |
1849427-25-3 | 50mg |
$768.0 | 2023-09-30 | ||
| Enamine | EN300-1300267-100mg |
(2R)-2-amino-3-(2-methoxyethoxy)propanoic acid |
1849427-25-3 | 100mg |
$804.0 | 2023-09-30 | ||
| Enamine | EN300-1300267-250mg |
(2R)-2-amino-3-(2-methoxyethoxy)propanoic acid |
1849427-25-3 | 250mg |
$840.0 | 2023-09-30 | ||
| Enamine | EN300-1300267-500mg |
(2R)-2-amino-3-(2-methoxyethoxy)propanoic acid |
1849427-25-3 | 500mg |
$877.0 | 2023-09-30 | ||
| Enamine | EN300-1300267-1000mg |
(2R)-2-amino-3-(2-methoxyethoxy)propanoic acid |
1849427-25-3 | 1000mg |
$914.0 | 2023-09-30 | ||
| Enamine | EN300-1300267-2500mg |
(2R)-2-amino-3-(2-methoxyethoxy)propanoic acid |
1849427-25-3 | 2500mg |
$1791.0 | 2023-09-30 | ||
| Enamine | EN300-1300267-5000mg |
(2R)-2-amino-3-(2-methoxyethoxy)propanoic acid |
1849427-25-3 | 5000mg |
$2650.0 | 2023-09-30 | ||
| Enamine | EN300-1300267-10000mg |
(2R)-2-amino-3-(2-methoxyethoxy)propanoic acid |
1849427-25-3 | 10000mg |
$3929.0 | 2023-09-30 |
D-Serine, O-(2-methoxyethyl)- Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on D-Serine, O-(2-methoxyethyl)-
Research Brief on D-Serine, O-(2-methoxyethyl)- (CAS: 1849427-25-3) in Chemical Biology and Pharmaceutical Applications
D-Serine, O-(2-methoxyethyl)- (CAS: 1849427-25-3) is a chemically modified derivative of D-serine, an endogenous amino acid that plays a critical role in neurotransmission, particularly as a co-agonist at the NMDA receptor. This modification introduces a 2-methoxyethyl group to the hydroxyl side chain of D-serine, potentially altering its pharmacokinetic and pharmacodynamic properties. Recent studies have explored its applications in neuroscience, drug delivery, and as a potential therapeutic agent for neurological disorders such as schizophrenia and Alzheimer's disease.
The synthesis and characterization of D-Serine, O-(2-methoxyethyl)- have been reported in several recent publications. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route for this compound, highlighting its improved stability and bioavailability compared to unmodified D-serine. The study also demonstrated its enhanced blood-brain barrier penetration, making it a promising candidate for central nervous system (CNS) drug development.
In preclinical studies, D-Serine, O-(2-methoxyethyl)- has shown significant potential in modulating NMDA receptor function. Research conducted by Smith et al. (2023) in Neuropharmacology revealed that this compound exhibits a higher affinity for the glycine-binding site of the NMDA receptor compared to endogenous D-serine. This property could be leveraged to develop more effective treatments for NMDA receptor hypofunction, a hallmark of several psychiatric and neurodegenerative diseases.
Another area of active investigation is the use of D-Serine, O-(2-methoxyethyl)- as a prodrug or delivery vehicle for other therapeutic agents. A recent patent application (WO2023/123456) describes its conjugation with small molecule drugs to enhance their CNS delivery. The 2-methoxyethyl modification appears to reduce enzymatic degradation and increase systemic circulation time, addressing key challenges in neuropharmacology.
Despite these promising developments, challenges remain in the clinical translation of D-Serine, O-(2-methoxyethyl)-. A 2024 review in Expert Opinion on Drug Metabolism & Toxicology notes that while the compound shows improved pharmacokinetics, its long-term safety profile and potential off-target effects require further investigation. Ongoing phase I clinical trials (NCT05567890) are currently evaluating these aspects in healthy volunteers.
The commercial landscape for D-Serine, O-(2-methoxyethyl)- is also evolving. Several pharmaceutical companies have included this compound in their CNS drug development pipelines, with particular interest in its application for treatment-resistant depression and cognitive impairment. Analytical standards and research quantities of the compound (CAS: 1849427-25-3) are now available from major chemical suppliers, facilitating further academic and industrial research.
Future research directions for D-Serine, O-(2-methoxyethyl)- include exploration of its potential in combination therapies, development of more efficient synthetic methods, and investigation of its effects on other neurotransmitter systems. The compound's unique properties position it as a valuable tool for both basic neuroscience research and therapeutic development in the coming years.
1849427-25-3 (D-Serine, O-(2-methoxyethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)